Cas no 76415-02-6 (4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-)

4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)- structure
76415-02-6 structure
Product Name:4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
CAS No:76415-02-6
MF:C18H14Cl3FN2O3
MW:431.672765254974
CID:1779808
Update Time:2024-11-27

4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)- Chemical and Physical Properties

Names and Identifiers

    • 4(3H)-Quinazolinone,6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
    • 4(3H)-Quinazolinone, 6-fluoro-3-(2-methoxyphenyl)-2-(3,3,3-trichloro-2-hydroxypropyl)-
    • Inchi: 1S/C18H14Cl3FN2O3/c1-27-14-5-3-2-4-13(14)24-16(9-15(25)18(19,20)21)23-12-7-6-10(22)8-11(12)17(24)26/h2-8,15,25H,9H2,1H3
    • InChI Key: YSDOAJVWBVVVHJ-UHFFFAOYSA-N
    • SMILES: N1C2=C(C=C(F)C=C2)C(=O)N(C2=CC=CC=C2OC)C=1CC(O)C(Cl)(Cl)Cl

Experimental Properties

  • Density: 1.49±0.1 g/cm3(Predicted)
  • Melting Point: 175 °C
  • Boiling Point: 559.7±60.0 °C(Predicted)
  • pka: 12.05±0.20(Predicted)
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